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Compound of Interest

Compound Name: Hexafluoro-2-butyne

Cat. No.: B1329351

An In-depth Technical Guide to Hexafluoro-2-
butyne

For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of hexafluoro-2-butyne (HFB), a critical

building block in organofluorine chemistry. Its unique electronic properties make it a valuable
reagent in various chemical transformations.

Chemical Identity and Structure

Hexafluoro-2-butyne is a fluorinated alkyne with the chemical formula CaFe.[1][2][3] ItS
structure is characterized by a carbon-carbon triple bond flanked by two trifluoromethyl groups.

CAS Number: 692-50-2[1][21[3][A1[516][71181[9][10]

IUPAC Name: 1,1,1,4,4,4-Hexafluorobut-2-yne[1][11]

Synonyms: Bis(trifluoromethyl)acetylene, Perfluoro-2-butyne[11][9][12]

Chemical Structure: CFsC=CCF;3[1][4]

Physicochemical Properties
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HFB is a colorless gas at standard conditions.[1][3][5] A summary of its key physical and
chemical properties is presented in the table below.

Property Value References
Molecular Weight 162.03 g/mol [4115119]
Boiling Point -25°C [11[2][41[5][10]
Melting Point -117 °C [11[2][4][5][10]
Density 1.602 g/cm3 [1][5]
Solubility in Water Insoluble [1][3]I5]
Vapor Pressure 105 psi (20 °C) [4]
Appearance Colorless gas [11[31[5]

Synthesis and Experimental Protocols

Several synthetic routes to hexafluoro-2-butyne have been established. Below are detailed
protocols for two common methods.

3.1. Synthesis from Hexachlorobutadiene
This method involves the reaction of potassium fluoride (KF) with hexachlorobutadiene.[1][5]
o Experimental Protocol:

o In a suitable high-pressure reactor, place anhydrous potassium fluoride.

o Evacuate the reactor and then introduce hexachlorobutadiene.

o Heat the reactor to the reaction temperature, typically in the range of 200-300°C.

o The reaction proceeds under autogenous pressure.

o After the reaction is complete, cool the reactor and carefully vent the gaseous products.

o The hexafluoro-2-butyne can be purified by fractional distillation.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://en.wikipedia.org/wiki/Hexafluoro-2-butyne
https://wap.guidechem.com/encyclopedia/hexafluoro-2-butyne-dic115088.html
https://www.chemeurope.com/en/encyclopedia/Hexafluoro-2-butyne.html
https://www.sigmaaldrich.com/US/en/product/aldrich/405264
https://www.chemeurope.com/en/encyclopedia/Hexafluoro-2-butyne.html
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C4F6/c5-3(6%2C7)1-2-4(8%2C9)10
https://en.wikipedia.org/wiki/Hexafluoro-2-butyne
https://www.guidechem.com/cas-692/692-50-2.html
https://www.sigmaaldrich.com/US/en/product/aldrich/405264
https://www.chemeurope.com/en/encyclopedia/Hexafluoro-2-butyne.html
https://www.chemsynthesis.com/base/chemical-structure-6606.html
https://en.wikipedia.org/wiki/Hexafluoro-2-butyne
https://www.guidechem.com/cas-692/692-50-2.html
https://www.sigmaaldrich.com/US/en/product/aldrich/405264
https://www.chemeurope.com/en/encyclopedia/Hexafluoro-2-butyne.html
https://www.chemsynthesis.com/base/chemical-structure-6606.html
https://en.wikipedia.org/wiki/Hexafluoro-2-butyne
https://www.chemeurope.com/en/encyclopedia/Hexafluoro-2-butyne.html
https://en.wikipedia.org/wiki/Hexafluoro-2-butyne
https://wap.guidechem.com/encyclopedia/hexafluoro-2-butyne-dic115088.html
https://www.chemeurope.com/en/encyclopedia/Hexafluoro-2-butyne.html
https://www.sigmaaldrich.com/US/en/product/aldrich/405264
https://en.wikipedia.org/wiki/Hexafluoro-2-butyne
https://wap.guidechem.com/encyclopedia/hexafluoro-2-butyne-dic115088.html
https://www.chemeurope.com/en/encyclopedia/Hexafluoro-2-butyne.html
https://www.benchchem.com/product/b1329351?utm_src=pdf-body
https://en.wikipedia.org/wiki/Hexafluoro-2-butyne
https://www.chemeurope.com/en/encyclopedia/Hexafluoro-2-butyne.html
https://www.benchchem.com/product/b1329351?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

3.2. Dehalogenation of 1,2-dichloro-1,1,4,4,4-hexafluoro-2-butene
A more recent method involves the dehalogenation of CFsCCI=CCICFs.[13]
» Experimental Protocol:

o Avaporized 1:1.2 molar mixture of CFsCCI=CCICFs and a halogen acceptor (e.g., 2-
butyne or carbon monoxide) is prepared.[13]

o The gas mixture is passed over a heated catalyst bed. A suitable catalyst is copper(ll)
chloride and potassium chloride on silica.[13]

o The reaction is typically carried out at a temperature of 275-300°C.[13]

o The effluent gas stream, containing hexafluoro-2-butyne and the chlorinated acceptor, is
collected.[13]

o The products can be separated and purified by gas chromatography or distillation.[13]

Chemical Reactivity and Applications

Hexafluoro-2-butyne is a highly electrophilic alkyne due to the strong electron-withdrawing
nature of the two trifluoromethyl groups. This makes it a potent dienophile in Diels-Alder
reactions.[1][5][8] It readily reacts with a variety of dienes to form highly functionalized
fluorinated cyclic compounds.

HFB also undergoes cycloaddition reactions with other reagents. For instance, it reacts with
sulfur to yield 3,4-bis(trifluoromethyl)-1,2-dithiete.[1] Furthermore, it is known to react with
phosphines and amines, leading to a variety of addition products.[14] The reaction with
trimethylamine in the presence of water yields the bis(butenyl) ether, cis,trans-
(CF3CH=CCF3)20, as the major product.[14]

In organometallic chemistry, HFB serves as a ligand, forming stable complexes with low-valent
transition metals.[1]

A significant application of hexafluoro-2-butyne is as a key precursor in the synthesis of cis-
1,1,1,4,4,4-hexafluoro-2-butene, a compound with valuable properties.[13] This reduction can
be achieved using a Lindlar catalyst or chemical reducing agents like borane.[13]
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Safety and Handling

Hexafluoro-2-butyne is a toxic gas and should be handled with extreme caution in a well-
ventilated fume hood.[1][5][12] It is classified as a toxic inhalation hazard.[11] Personal
protective equipment, including appropriate gloves, safety goggles, and respiratory protection,
should be worn when working with this compound.[4][15]

Visualization of a Key Reaction

The following diagram illustrates the synthesis of hexafluoro-2-butyne via the dehalogenation
of 1,2-dichloro-1,1,4,4,4-hexafluoro-2-butene.

Products

Reactants
Dehalogenation CFsC=CCFs
(Hexafluoro-2-butyne)
CFsCCI=CCICF3 *
/ Catalyst
(e.g., CuCl2/KCl on SiOz) )
V
[ Halogen Acceptor (Y) )

Click to download full resolution via product page

Caption: Synthesis of Hexafluoro-2-butyne via Catalytic Dehalogenation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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